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The following table summarizes the key experimental data on the antiviral activity of Pamapimod (PAM),
both alone and in combination with Pioglitazone (Pio), against various SARS-CoV-2 variants from in vitro

studies [1] [2].

Variant PAMICso PAMICs PiolCso Pio IC90 Combination = Reported Cell
Tested (nM) (UM) (nM) (UM) Effect Lines
Wuhan ~100 - ~2-3 ~800 ~10 Synergistic Vero, A549-
(wild type) 250 ACE2/TMPRSS2,
Caco-2, Calu-3

Alpha Similar Similar Not Not Synergistic Information from
(B.1.1.7) potency potency specified  specified text

to Wuhan  to Wuhan

type type
Beta Similar Similar Not Not Synergistic Information from
(B.1.351) potency potency specified  specified text

to Wuhan  to Wuhan

type type
Gamma Similar Similar Not Not Synergistic Information from
(P.1) potency potency specified  specified text
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Variant PAMICso PAMICo PiolICso Pio ICo0 Combination  Reported Cell
Tested (nM) (M) (nM) (UM) Effect Lines

to Wuhan  to Wuhan

type type
Delta Similar Similar Not Not Synergistic Information from
(B.1.617.2) potency potency specified  specified text

to Wuhan  to Wuhan

type type
Omicron Similar Similar Not Not Synergistic Information from
(B.1.1.529) potency potency specified  specified text

to Wuhan  to Wuhan

type type

> Important Note: The ICso (half-maximal inhibitory concentration) and ICeo (90% inhibitory
concentration) values are measures of drug potency. Lower values indicate a more potent drug. The data

above is derived from cell-based experiments, and efficacy in humans may differ.

The core finding is that Pamapimed, a p38 Mitogen-Activated Protein Kinase alpha (p38 MAPK)
inhibitor, demonstrated consistent in vitro potency across all major Variants of Concern (VoCs), from
Alpha to Omicron [1] [2]. This broad-spectrum activity is attributed to its mechanism of action: it targets a
host cell signaling pathway (p38 MAPK) that is crucial for viral replication, rather than the mutation-prone

virus itself [1] [2].

Detailed Experimental Protocols

The key conclusions are supported by the following standardized experimental methods [1] [2]:

¢ Cell Lines: The study used multiple cell lines to model infection, including Vero (monkey kidney),
Caco-2 (human colon carcinoma), and, most importantly, A549-ACE2ITMPRSS2+ and Calu-3 cells,
which are human lung-derived and express proteins (ACE2 and TMPRSS2) critical for SARS-CoV-2
entry, making them a relevant model for human lung infection.

¢ Infection and Treatment: Cells were infected with SARS-CoV-2 at a low multiplicity of infection (MOI
of 2 x 1072). One hour post-infection, the virus inoculum was removed, and cells were treated with
various concentrations of the drugs.
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¢ Viral Replication Measurement:

o Primary Method: At 3 days post-infection (dpi), virions in the cell culture supernatant were
purified and viral production was quantified using quantitative RT-PCR (qRT-PCR).

o Secondary Confirmation: In some experiments, infected cells were fixed and stained with a
SARS-CoV-2 nucleoprotein (NP)-specific antibody to visualize and quantify infection levels
directly within the cells.

¢ Viability Assay: To ensure that the antiviral effect was not due to general cell death, uninfected cells
were treated with the same drug concentrations, and cell viability was assessed using a water-
soluble tetrazolium salt (WST)-1 assay. The antiviral concentrations were found to be non-
cytotoxic.

¢ Synergy Assessment: The synergistic effect of the Pamapimod and Pioglitazone combination was
determined by applying both compounds together over a range of concentrations and analyzing the
data using the Berenbaum combination index method.

Proposed Signhaling Pathway and Mechanism

The antiviral effect of the Pamapimod and Pioglitazone combination is linked to their interaction with key

host cell pathways. The diagram below illustrates this proposed mechanism.
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Comparison with Other Antiviral Strategies

While a direct, quantitative comparison with all alternatives is not available in the search results, the table
below positions Pamapimod-Pioglitazone within the broader antiviral landscape based on its described

mechanism [1] [2] [3].

Antiviral Strategy Target Key Advantage Potential Limitation

Pamapimod + Host p38 MAPK Broad efficacy across all Phase Il clinical stage; host-

Pioglitazone & PPARy variants; low risk of viral targeted drugs may have
pathways resistance. side effects [1] [2].
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Antiviral Strategy Target

Paxlovid
(Nirmatrelvir)

Molnupiravir

PLpro Inhibitors

(e.g., Jun12682)

Vaccines

Viral Main
Protease (Mpro)

Viral RNA-
dependent RNA
Polymerase

Viral Papain-Like
Protease (PLpro)

Spike Protein

Key Advantage

Proven clinical efficacy; oral
administration.

Oral administration.

Different viral target;
effective against nirmatrelvir-
resistant strains in mice [3].

Highly effective against
severe disease.

Potential Limitation

Potential for drug-drug
interactions (with ritonavir);
emerging resistant variants

[1] [3].

Mutagenic mechanism; not
approved in all regions [1].

Preclinical stage; efficacy
and safety in humans
unknown [3].

Reduced effectiveness
against infection by some
variants [4] [5] [6].

Current Status and Information Gaps

The combination of Pamapimod and Pioglitazone has advanced to clinical testing. An update mentions that
an ongoing Phase II clinical study (the KINETIC trial) is evaluating this combination in non-critically ill
COVID-19 inpatients [1] [7]. This trial will provide crucial data on the treatment's efficacy and safety in

humans.

However, as of this writing, the search results I obtained do not contain the final results from this Phase II

trial. For researchers seeking the most current and comprehensive comparison, the following actions are

recommended:

¢ Check Clinical Trial Registries: Search for "KINETIC trial pamapimod" or the identifier
NCT05007635 on platforms like ClinicalTrials.gov for the latest status and potential results.
¢ Monitor Scientific Journals: Look for recent publications in major scientific journals detailing the

Phase Il clinical outcomes.
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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